Cas no 1261603-50-2 (3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester)

• Product Name: 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester
• CAS No: 1261603-50-2
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• CID: 4995266
• Update Time: 2025-06-08

3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C16H13F3O3/c1-21-13-5-3-4-12(14(13)15(20)22-2)10-6-8-11(9-7-10)16(17,18)19/h3-9H,1-2H3
• InChI Key： FIPJPIUXVVEOQM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=C(C=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5

Additional information on 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS No. 1261603-50-2): A Comprehensive Overview

3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS No. 1261603-50-2) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This article provides a detailed overview of its chemical structure, synthesis methods, biological activities, and potential applications in drug development and other advanced technologies.

Chemical Structure and Properties

The compound 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester is characterized by its unique biphenyl core, a methoxy group at the 3-position, and a trifluoromethyl group at the 4'-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The biphenyl core enhances the compound's rigidity and aromaticity, while the methoxy and trifluoromethyl groups contribute to its lipophilicity and electronic properties. The carboxylic acid methyl ester moiety can be readily hydrolyzed to the corresponding carboxylic acid under mild conditions, making it a valuable intermediate in synthetic chemistry.

Synthesis Methods

The synthesis of 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the coupling of 3-methoxyphenylboronic acid with 4'-trifluoromethylbromobenzene using palladium-catalyzed Suzuki coupling reactions. The resulting biphenyl intermediate is then subjected to esterification with methanol to form the final product. This method is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activities

3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester has shown promising biological activities in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit potent inhibitory effects on fatty acid synthase (FAS), an enzyme crucial for lipid biosynthesis in cancer cells. This property makes it a potential lead compound for the development of anti-cancer drugs.

In addition to its enzymatic inhibition properties, 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Potential Applications in Drug Development

The unique combination of chemical properties and biological activities of 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester makes it an attractive candidate for drug development. Its ability to inhibit FAS and reduce inflammation positions it as a potential therapeutic agent for cancer and inflammatory diseases. Moreover, its lipophilic nature enhances its cell membrane permeability, which is crucial for effective drug delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Preliminary results have been encouraging, with no significant adverse effects observed at therapeutic doses. These findings underscore the potential of 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester as a novel therapeutic agent with broad-spectrum applications.

Potential Applications in Materials Science

Beyond its pharmaceutical applications, 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester also holds promise in materials science. The presence of the trifluoromethyl group imparts unique surface properties to materials derived from this compound, making them suitable for use in coatings, adhesives, and other functional materials. Recent research has explored its use in developing hydrophobic coatings that can repel water and other polar substances, which has significant implications for industries such as automotive, construction, and electronics.

Conclusion

In summary, 3-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS No. 1261603-50-2) is a multifaceted compound with a wide range of applications in both pharmaceuticals and materials science. Its unique chemical structure endows it with valuable properties such as enzymatic inhibition, anti-inflammatory effects, and hydrophobicity. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern scientific endeavors.